1-[(2-{2-Nitro-5-methylphenoxy}ethyl)sulfanyl]-5-methyl[1,2,4]triazolo[4,3-a]quinoline

• IUPAC Name: 5-methyl-1-[2-(5-methyl-2-nitrophenoxy)ethylsulfanyl]-[1,2,4]triazolo[4,3-a]quinoline
• InChI: InChI=1S/C20H18N4O3S/c1-13-7-8-17(24(25)26)18(11-13)27-9-10-28-20-22-21-19-12-14(2)15-5-3-4-6-16(15)23(19)20/h3-8,11-12H,9-10H2,1-2H3
• InChI Key: PCMQYAVJNMTGMD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)[N+](=O)[O-])OCCSC2=NN=C3N2C4=CC=CC=C4C(=C3)C
• Molecular Formula: C20H18N4O3S
• Molecular Weight: 394.4 g/mol
• CAS No.: 314245-28-8

Description

This compound is a unique heterocyclic compound with the molecular formula C20H18N4O3S. It belongs to the class of 1,2,4-triazoles, which are known for their wide range of biological activities.

Synthesis Analysis

The synthesis of 1,2,4-triazole-containing scaffolds has been a topic of interest in recent years due to their pharmacological significance. Various synthetic methods have been reported, providing access to a wide range of 1,2,4-triazole via multistep synthetic routes.

Molecular Structure Analysis

The molecular structure of this compound includes a 1,2,4-triazole ring, which contains two carbon and three nitrogen atoms. This structure allows it to readily bind in the biological system with a variety of enzymes and receptors.

Chemical Reactions Analysis

1,2,4-Triazoles are known to participate in a variety of chemical reactions due to their unique structure and properties. They operate as main pharmacophores through hydrogen-bonding and dipole interactions with the biological receptors.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound, such as its boiling point, melting point, and density, can be found in chemical databases.

Mechanism of Action

While the specific mechanism of action for this compound is not mentioned in the retrieved sources, 1,2,4-triazoles in general are known to exhibit a wide range of biological activities. They are present in an array of pharmaceuticals and biologically important compounds used in drug-discovery studies against cancer cells, microbes, and various types of diseases in the human body.

Future Directions

The future research directions for this compound could involve finding new and efficient methodologies for accessing new 1,2,4-triazole-containing scaffolds, which would be very useful for the discovery of new drug candidates. Further studies could also explore its potential biological activities and applications in various fields.